5-bromo-2-methoxy-N-{[(2-phenyl-2H-1,2,3-benzotriazol-5-yl)amino]carbonothioyl}benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-[(2-phenylbenzotriazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C21H16BrN5O2S/c1-29-19-10-7-13(22)11-16(19)20(28)24-21(30)23-14-8-9-17-18(12-14)26-27(25-17)15-5-3-2-4-6-15/h2-12H,1H3,(H2,23,24,28,30)
• InChI Key: ZVBGMOWSOGYZAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC(=S)NC2=CC3=NN(N=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C21H16BrN5O2S
• Molecular Weight: 482.4 g/mol

Description

The compound “5-bromo-2-methoxy-N-{[(2-phenyl-2H-1,2,3-benzotriazol-5-yl)amino]carbonothioyl}benzamide” is a complex organic molecule. It contains a benzamide group, a benzotriazole group, and a bromo-methoxy group. These groups are common in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzotriazole and benzamide groups, and the introduction of the bromo and methoxy groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzotriazole and benzamide groups would likely contribute to the overall polarity of the molecule, while the bromo and methoxy groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its reactivity would be influenced by the presence of the bromo and methoxy groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, its mechanism of action would depend on the specific biological target it’s designed to interact with.

Safety and Hazards

As with any chemical compound, handling “5-bromo-2-methoxy-N-{[(2-phenyl-2H-1,2,3-benzotriazol-5-yl)amino]carbonothioyl}benzamide” would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and working in a well-ventilated area.

Future Directions

The future research directions for this compound would likely depend on its intended use. If it’s a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.